Cas no 478259-35-7 (N-[3-(morpholin-4-yl)propyl]-4-propanoyl-1H-pyrrole-2-carboxamide)

• Product Name: N-[3-(morpholin-4-yl)propyl]-4-propanoyl-1H-pyrrole-2-carboxamide
• CAS No: 478259-35-7
• CID: 4653960
• Update Time: 2025-05-24

N-[3-(morpholin-4-yl)propyl]-4-propanoyl-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(morpholin-4-yl)propyl]-4-propanoyl-1H-pyrrole-2-carboxamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-[3-(morpholin-4-yl)propyl]-4-propanoyl-1H-pyrrole-2-carboxamide

N-[3-(Morpholin-4-yl)propyl]-4-propanoyl-1H-pyrrole-2-carboxamide: A Comprehensive Overview

N-[3-(Morpholin-4-yl)propyl]-4-propanoyl-1H-pyrrole-2-carboxamide, identified by the CAS number 478259-35-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a morpholine moiety with a pyrrole ring and a propanoyl group. The morpholine ring, a six-membered saturated heterocycle containing one oxygen atom, is known for its versatility in chemical synthesis and its ability to participate in various biological interactions.

The pyrrole ring, a five-membered aromatic heterocycle with one nitrogen atom, is another key structural element of this compound. Pyrrole derivatives are widely studied due to their potential as bioactive molecules, particularly in the context of drug discovery. The presence of the propanoyl group further enhances the compound's chemical diversity, offering additional sites for functionalization and interaction with biological targets.

Recent studies have highlighted the potential of N-[3-(Morpholin-4-yl)propyl]-4-propanoyl-1H-pyrrole-2-carboxamide in various therapeutic areas. For instance, research has shown that this compound exhibits promising activity against certain enzymes involved in inflammatory processes, making it a candidate for anti-inflammatory drug development. Additionally, its ability to modulate ion channels has been explored, suggesting potential applications in the treatment of neurological disorders.

From a synthetic perspective, the construction of N-[3-(Morpholin-4-yl)propyl]-4-propanoyl-1H-pyrrole-2-carboxamide involves a series of well-established organic reactions. The synthesis typically begins with the preparation of the morpholine derivative, followed by coupling reactions to introduce the pyrrole and propanoyl groups. The use of modern catalytic methods and protecting group strategies has significantly improved the efficiency and scalability of this synthesis.

In terms of physical properties, N-[3-(Morpholin-4-yl)propyl]-4-propanoyl-1H-pyrrole-2-carboxamide is characterized by its melting point, solubility profile, and stability under various conditions. These properties are critical for determining its suitability as a drug candidate or as an intermediate in further chemical transformations.

Looking ahead, ongoing research aims to explore the pharmacokinetic profile of this compound, including its absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these parameters is essential for assessing its potential as an orally active drug or for optimizing its delivery mechanisms.

In conclusion, N-[3-(Morpholin-4-yl)propyl]-4-propanoyl-1H-pyrrole-2-carboxamide represents a valuable addition to the arsenal of bioactive molecules being investigated for therapeutic applications. Its unique structure and promising biological activities make it a subject of continued interest in both academic and industrial research settings.